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Cat. No.: B013120

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-RYYRIK-NH2 is a synthetic peptide that acts as a high-affinity ligand for the
Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1)
receptor.[1][2][3] This peptide has demonstrated both antagonist and agonist properties in
different experimental settings.[1][2][3] In rat brain preparations, it antagonizes nociceptin-
stimulated G protein activation, while in vivo studies in mice have shown it to possess potent
agonist properties, such as inhibiting locomotor activity.[1][2][3] The N-terminal acetylation and
C-terminal amidation of the peptide enhance its stability by mimicking the structure of native
proteins.[4] This modification, however, can also lead to a decrease in the overall charge of the
peptide, potentially affecting its solubility.[4]

This document provides a comprehensive guide to the solubility, reconstitution, and handling of
Ac-RYYRIK-NH2, along with an overview of its biological context.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of Ac-RYYRIK-NH2 is presented in the table
below.
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Property Value

Molecular Formula C44H70N1409

Molecular Weight 939.14 g/mol

Sequence Ac-Arg-Tyr-Tyr-Arg-lle-Lys-NH2
Appearance Lyophilized powder

Purity (HPLC) Typically >95%

Solubility Soluble in water[5]

Storage (Lyophilized) Store at -20°C for up to one year[5][6]

While vendor information indicates that Ac-RYYRIK-NH2 is soluble in water, specific
quantitative data (e.g., mg/mL) is not readily available. The solubility of a peptide is influenced
by its amino acid composition, modifications, and the pH of the solvent. Ac-RYYRIK-NH2 has a
net positive charge due to the presence of arginine and lysine residues. For such basic
peptides, the following solvent recommendations are provided based on general peptide
handling guidelines.

Recommended Solvents & Reconstitution Strategy

Primary Solvent: Start by attempting to dissolve the peptide in sterile, distilled water.

Secondary Solvent (if needed): If the peptide does not readily dissolve in water, a dilute acidic

solution can be used. A 10-30% aqueous acetic acid solution is a common choice for basic peptides.

[7]

For Hydrophobic Peptides (General Guidance): In cases of high hydrophobicity, a small amount of
an organic solvent like dimethyl sulfoxide (DMSO) can be used to initially dissolve the peptide,
followed by dilution with an aqueous buffer.[7][8] However, given the charged residues in Ac-
RYYRIK-NHZ2, this is less likely to be necessary.

Reconstitution Protocol

This protocol provides a step-by-step guide for the proper reconstitution of lyophilized Ac-
RYYRIK-NH2. Following these steps will help ensure the integrity and biological activity of the
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peptide.

Materials:

Vial of lyophilized Ac-RYYRIK-NH2

Sterile, distilled water or other appropriate solvent

Sterile, low-retention polypropylene microcentrifuge tubes
Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at
the bottom.

Solvent Addition: Carefully add the desired volume of the chosen solvent (e.qg., sterile water)
to the vial. To minimize foaming, gently run the solvent down the side of the vial.

Dissolution: Gently swirl the vial or vortex at a low speed to dissolve the peptide. If the
peptide does not dissolve completely, sonication for a short period (10-20 seconds) may be
helpful.

Visual Inspection: The reconstituted peptide solution should be clear and free of any visible
particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to
aliquot the reconstituted peptide solution into smaller, single-use volumes in sterile, low-
retention polypropylene tubes.
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o Storage of Reconstituted Peptide: Store the aliquots at -20°C or for longer-term storage, at
-80°C. Reconstituted peptides should generally be used within a few weeks.

Below is a graphical representation of the general workflow for peptide reconstitution.
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Caption: A flowchart illustrating the key steps for the proper reconstitution of lyophilized
peptides.

Biological Context: NOP Receptor Signaling
Pathway

Ac-RYYRIK-NH2 exerts its biological effects through interaction with the NOP receptor, a G
protein-coupled receptor (GPCR). The signaling cascade initiated by the activation of the NOP
receptor is complex and can lead to various cellular responses.

Upon agonist binding, the NOP receptor couples to inhibitory G proteins (Gai/o). This coupling
leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP
(cCAMP) levels. The dissociation of the G protein subunits can also lead to the modulation of ion
channel activity, including the inhibition of voltage-gated calcium channels and the activation of
inwardly rectifying potassium channels. Furthermore, NOP receptor activation can trigger
mitogen-activated protein kinase (MAPK) signaling pathways, such as the ERK1/2 pathway.

The following diagram illustrates a simplified overview of the NOP receptor signaling pathway.
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Caption: A simplified diagram of the NOP receptor signaling cascade initiated by an agonist like
Ac-RYYRIK-NH2.

Disclaimer

This document is intended for research use only and is not for use in diagnostic or therapeutic
procedures. The information provided is based on currently available data and general peptide
handling principles. It is the responsibility of the end-user to determine the suitability of this
information for their specific application. Always refer to the product-specific information sheet
provided by the supplier for the most accurate and up-to-date details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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